Cas no 2128663-96-5 (3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one)

• Product Name: 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one
• CAS No: 2128663-96-5
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 6585361
• PubChem ID: 145887730
• Update Time: 2025-06-26

3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one
• EN300-7559510
• Z1562120673
• 1-[1-(2-chloropropanoyl)piperidin-4-yl]-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 2128663-96-5

• Inchi： 1S/C15H18ClN3O2/c1-10(16)14(20)18-8-6-11(7-9-18)19-13-5-3-2-4-12(13)17-15(19)21/h2-5,10-11H,6-9H2,1H3,(H,17,21)
• InChI Key： LLIPNVNIFONGDZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(CC1)N1C(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 307.1087545g/mol
• Monoisotopic Mass: 307.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one

Introduction to 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one (CAS No. 2128663-96-5)

3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one is a significant compound in the field of pharmaceutical chemistry, exhibiting promising properties that make it a valuable candidate for further research and development. This compound, identified by its CAS number 2128663-96-5, belongs to a class of molecules that have garnered attention due to their potential applications in medicinal chemistry. The structural composition of this molecule, featuring a piperidine moiety linked to a benzimidazole core, suggests a unique set of chemical and biological interactions that are worth exploring.

The benzimidazole scaffold is well-known for its versatility in pharmaceutical applications, often serving as a key structural element in drugs targeting various diseases. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for drug design. In particular, the presence of the 1-(2-Chloropropanoyl)piperidin-4-yl group introduces additional functionalization opportunities, allowing for the fine-tuning of physicochemical properties and biological activity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Among these, benzimidazole derivatives have shown considerable promise in treating conditions ranging from cancer to infectious diseases. The compound 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one is no exception, with its unique structure potentially offering novel mechanisms of action.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain biological targets, making it a candidate for further investigation. The piperidine ring, known for its ability to modulate bioavailability and metabolic stability, plays a crucial role in determining the compound's overall pharmacokinetic properties. Additionally, the chloro substituent on the propanoyl chain may contribute to enhanced binding interactions with biological targets.

The benzimidazole core of this molecule is particularly noteworthy due to its established role in drug development. For instance, benzimidazole derivatives have been successfully utilized in the treatment of Helicobacter pylori infections and as anticancer agents. The structural features of 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one align well with these known applications, suggesting potential therapeutic benefits.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of biological activities. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

The synthesis of 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been particularly useful in constructing the desired framework.

In conclusion, 3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1H-benzimidazol-2-one (CAS No. 2128663-96-5) represents a promising avenue for pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutic agents.